Cas no 1354008-64-2 (2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• CAS No: 1354008-64-2
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 2161828
• Update Time: 2025-06-11

2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-cyclopropyl-n-((s)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• (S)-2-Amino-N-cyclopropyl-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• AM96167
• 2-Amino-N-cyclopropyl-N-((S)-1-methylpyrrolidin-2-ylmethyl)acetamide
• 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide

• Inchi： 1S/C11H21N3O/c1-13-6-2-3-10(13)8-14(9-4-5-9)11(15)7-12/h9-10H,2-8,12H2,1H3/t10-/m0/s1
• InChI Key： QYHYXKDOOAEMBY-JTQLQIEISA-N
• SMILES： O=C(CN)N(C[C@@H]1CCCN1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Topological Polar Surface Area: 49.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.1±25.0 °C at 760 mmHg
• Flash Point: 203.4±28.7 °C

2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide

Introduction to 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1354008-64-2)

2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide, with the CAS number 1354008-64-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide and features a unique combination of functional groups that contribute to its potential therapeutic applications. The compound's structure includes an amino group, a cyclopropyl ring, and a chiral (S)-1-methylpyrrolidine moiety, which collectively impart specific chemical and biological properties.

The synthesis of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide involves multi-step reactions, typically starting from commercially available precursors. The key steps include the formation of the cyclopropyl ring, the introduction of the amino group, and the chiral synthesis of the (S)-1-methylpyrrolidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its chemical properties, 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited but can be enhanced through the use of co-solvents or formulation techniques. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for long-term storage and use in laboratory settings.

The biological activity of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide has been a focal point of numerous research studies. One of the most notable areas of investigation is its potential as a modulator of neurotransmitter systems. Specifically, this compound has shown promise in modulating serotonin and dopamine receptors, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia. Preclinical studies have demonstrated that it can effectively cross the blood-brain barrier, making it a candidate for central nervous system (CNS) disorders.

Recent studies have also explored the anti-inflammatory properties of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to further evaluate its efficacy and safety in these conditions.

The pharmacokinetic profile of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide has been extensively characterized. It exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Metabolism studies have identified several major metabolites, including N-dealkylation products and conjugates with glucuronic acid. These metabolites are generally less active than the parent compound but do not pose significant safety concerns.

In addition to its therapeutic potential, 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide has been used as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it valuable for studying protein function and signaling pathways. For example, it has been used to probe the role of serotonin receptors in neural development and synaptic plasticity.

The safety profile of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide has been evaluated through extensive toxicology studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, ongoing monitoring is necessary to ensure long-term safety in human use.

In conclusion, 2-Amino-N-cyclopropyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1354008-64-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent for various neurological and inflammatory disorders. Continued research into its mechanisms of action and clinical efficacy will likely uncover additional uses and optimize its therapeutic potential.